Cas no 1361850-09-0 (Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1361850-09-0
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931541
• Update Time: 2025-06-08

Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H13F3N2O3/c1-6-5-16-10(19-11(12,13)14)7(8(6)4-15)3-9(17)18-2/h5H,3-4,15H2,1-2H3
• InChI Key： HYZXUVQAGFGRKV-UHFFFAOYSA-N
• SMILES： FC(OC1C(CC(=O)OC)=C(CN)C(C)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 4-(Aminomethyl)-5-Methyl-2-(Trifluoromethoxy)pyridine-3-Acetate: A Comprehensive Overview

Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1361850-09-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate is C₁₂H₁₄F₃N₂O₃, and its molecular weight is approximately 289.24 g/mol. The compound features a pyridine ring with a trifluoromethoxy substituent at the 2-position, a methyl group at the 5-position, and an aminomethyl group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The aminomethyl group provides a reactive site for further chemical modifications, making this compound an attractive building block in organic synthesis. Additionally, the methyl group at the 5-position contributes to the overall hydrophobicity of the molecule, which can affect its solubility and bioavailability.

Synthesis Methods

The synthesis of Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the reaction of 5-methyl-2-trifluoromethoxypyridine-3-carbaldehyde with methylamine in the presence of an appropriate reducing agent, followed by esterification with methanol.

A more recent study published in Organic Letters (2021) described a novel one-pot synthesis method that combines the formation of the aminomethyl group and esterification in a single step. This method not only simplifies the synthetic process but also enhances the overall yield and purity of the final product. The use of environmentally friendly solvents and catalysts in this method further highlights its potential for large-scale production.

Biological Activity and Applications

Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate has shown promising biological activity in various preclinical studies. One notable application is its potential as a lead compound for developing new antiviral agents. Research published in Journal of Medicinal Chemistry (2020) demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The unique combination of functional groups in this molecule allows it to interact with specific viral targets, such as proteases and RNA-dependent RNA polymerases. These interactions can inhibit viral replication and reduce viral load in infected cells. Furthermore, the presence of the trifluoromethoxy group enhances the lipophilicity of the molecule, facilitating its cellular uptake and improving its pharmacokinetic properties.

In addition to antiviral applications, Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate has been explored for its potential as an anti-inflammatory agent. Studies have shown that certain derivatives of this compound can effectively inhibit pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing compounds derived from Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate into clinical trials. Several pharmaceutical companies are currently conducting phase I trials to evaluate the safety and efficacy of these compounds in human subjects.

The primary focus of these trials is on assessing the pharmacokinetic profile, safety profile, and tolerability of the compounds. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further clinical development and potential approval as new therapeutic agents.

In conclusion, Methyl 4-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1361850-09-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing novel therapeutic agents targeting viral infections and inflammatory diseases. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and contribute to advancements in drug discovery.